Cas no 5884-45-7 (6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-)

• Product Name: 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-
• CAS No: 5884-45-7
• MF: C₂₈H₃₈N₂O₄
• MW: 466.612328052521
• CID: 380353
• PubChem ID: 12302705
• Update Time: 2025-04-19

6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-
• 2H-Benzo[a]quinolizine, emetan-6'-ol deriv.
• Emetan-6'-ol,7',10,11-trimethoxy-, (1'b)-
• Isocephaeline (7CI,8CI)
• CHEMBL486005
• CCG-35394
• DTXSID20207559
• Emetan-6'-ol, 7',10,11-trimethoxy-, (1'beta)-
• 5884-45-7
• (1S)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
• BDBM50478866
• Isocephaeline
• (-)-CEPHAELINE, DIHYDROCHLORIDE
• Cephaelin
• Cephaeline
• Emetan-6'-ol, 7',10,11-trimethoxy-, dihydrochloride

• Inchi： 1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23-,24-/m0/s1
• InChI Key： DTGZHCFJNDAHEN-IAUHIMIASA-N
• SMILES： O(C)C1C(=CC2CCN3C[C@H](CC)[C@@H](C[C@H]4C5C=C(C(=CC=5CCN4)O)OC)C[C@H]3C=2C=1)OC

Computed Properties

• Exact Mass: 699.189317
• Monoisotopic Mass: 699.189317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 14
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids